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Introduction

Disperse Red 92, a member of the anthraquinone class of dyes, is a non-ionic, sparingly
water-soluble colorant primarily utilized for coloring hydrophobic synthetic materials.[1][2] Its
molecular structure imparts a vibrant red-violet hue and good fastness properties, making it a
valuable tool for researchers in materials science, polymer chemistry, and drug development
for visualizing the morphology of polymer films.[3] This document provides a comprehensive
guide to the principles and a detailed protocol for staining polymer films with Disperse Red 92.
The methodologies described herein are designed to ensure reproducible and high-quality
staining for microscopic analysis.

The mechanism of staining with disperse dyes relies on the dye's low aqueous solubility and its
affinity for hydrophobic polymers.[1] The dye is applied as a fine dispersion in an aqueous
medium. Upon heating, the amorphous regions of the polymer swell, allowing the small, non-
ionic dye molecules to diffuse into the polymer matrix.[4][5] Within the polymer, the dye is held
by non-covalent interactions such as van der Waals forces and hydrophobic bonds.[1][6] This
process is influenced by several factors including temperature, pH, and the presence of
dispersing agents.[5]
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Physicochemical Properties of Disperse Red 92

A thorough understanding of the properties of Disperse Red 92 is crucial for its effective

application.
Property Value Reference
C.I. Name Disperse Red 92 [2]
CAS Number 12236-11-2 / 72363-26-9 [2]
Molecular Formula C25H24N207S [21[7]
Molecular Weight 496.53 g/mol [2][8]

Chemical Class

Anthraquinone

[2]

Appearance

Red to violet grains/powder

[3]

Solubility

Sparingly soluble in water,
soluble in some organic

solvents

[1](7]

Experimental Workflow

The following diagram outlines the key stages of the protocol for staining polymer films with

Disperse Red 92.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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